Cas no 110358-26-4 (1-Piperazinepropanol, a,4-dimethyl-)

• Product Name: 1-Piperazinepropanol, a,4-dimethyl-
• CAS No: 110358-26-4
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 128794
• PubChem ID: 20069954
• Update Time: 2025-04-18

1-Piperazinepropanol, a,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol, a,4-dimethyl-
• 4-(4-METHYLPIPERAZIN-1-YL)BUTAN-2-OL
• 1-Piperazinepropanol,-alpha-,4-dimethyl-(6CI)
• 3-(1,4-DIMETHYLPIPERAZIN-2-YL)PROPAN-1-OL
• 110358-26-4
• DTXSID80602107
• SCHEMBL9801142
• AKOS011032836

• Inchi： 1S/C9H20N2O/c1-9(12)3-4-11-7-5-10(2)6-8-11/h9,12H,3-8H2,1-2H3
• InChI Key： FKLYEZLSPJDHKV-UHFFFAOYSA-N
• SMILES： OC(C)CCN1CCN(C)CC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines